Cas no 1806768-76-2 (3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806768-76-2
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4846691
• Update Time: 2025-11-06

3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H7F2N3/c9-8(10)6-1-5(2-11)7(3-12)13-4-6/h1,4,8H,2,11H2
• InChI Key： PDOUHKQIEQZABM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine

Research Brief on 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS: 1806768-76-2)

3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS: 1806768-76-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including an aminomethyl group, a cyano substituent, and a difluoromethyl moiety, which collectively contribute to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate or pharmacophore in the synthesis of novel therapeutic agents targeting various diseases.

Recent research has focused on the synthesis and optimization of 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine, with particular emphasis on its role in the development of kinase inhibitors. Kinases are a critical class of enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The structural attributes of this compound, such as the difluoromethyl group, have been shown to enhance binding affinity and selectivity towards specific kinase targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) models. The study highlighted the compound's ability to modulate key signaling pathways, leading to reduced tumor proliferation and increased apoptosis. These findings underscore the potential of this compound as a scaffold for the development of next-generation kinase inhibitors.

Another area of interest is the application of 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine in the design of covalent inhibitors. The presence of the cyano group allows for the formation of reversible covalent bonds with target proteins, offering a unique mechanism of action that can improve drug potency and selectivity. Recent advancements in this field have been documented in a 2024 Nature Chemical Biology article, which detailed the successful incorporation of this compound into a series of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

Beyond its role in kinase inhibition, 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine has also been explored for its potential in antimicrobial drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents incorporating this pyridine derivative. The compounds exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells, suggesting their potential as leads for new antibiotics.

In conclusion, 3-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS: 1806768-76-2) represents a versatile and promising building block in medicinal chemistry. Its unique structural features and demonstrated efficacy in various therapeutic contexts make it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery, particularly in the areas of oncology, inflammation, and infectious diseases.